Cas no 88382-53-0 (Ethenol, 1-butoxy-, acetate)

• Product Name: Ethenol, 1-butoxy-, acetate
• CAS No: 88382-53-0
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 634597
• PubChem ID: 71408568
• Update Time: 2025-04-19

Ethenol, 1-butoxy-, acetate Chemical and Physical Properties

Names and Identifiers

• Ethenol, 1-butoxy-, acetate
• acetic acid,1-butoxyethenol
• Acetic acid--1-butoxyethen-1-ol (1/1)
• 88382-53-0
• DTXSID70828374

• Inchi： 1S/C6H12O2.C2H4O2/c1-3-4-5-8-6(2)7;1-2(3)4/h7H,2-5H2,1H3;1H3,(H,3,4)
• InChI Key： FOSWHTVWFZNUKI-UHFFFAOYSA-N
• SMILES： O(C(=C)O)CCCC.OC(C)=O

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 99.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų